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Compound of Interest

Compound Name: 3-Aminopyridine-d4

Cat. No.: B13438140

Get Quote

Executive Summary & Core Directive
3-Aminopyridine-d4 (3-AP-d4) is a deuterated analog of 3-aminopyridine, primarily used as an

internal standard in mass spectrometry.[1] While chemically identical to its non-deuterated

parent in terms of toxicity, its handling differs due to the micro-scale quantities typically involved

and its high financial value.

Critical Safety Distinction:

Toxicological Hazard: High. It is a potent potassium channel blocker and neurotoxin.

Radiological Hazard:None. Deuterium (

H) is a stable, non-radioactive isotope.[2] Do not dispose of this in radioactive waste streams
(decay-in-storage) as it will never decay and will incur unnecessary disposal costs.[1]

The Golden Rule of Disposal: Treat 3-AP-d4 as Acute Toxic Chemical Waste. Although 4-

aminopyridine is explicitly P-listed (P008) by the US EPA, 3-aminopyridine is not federally P-

listed by name.[1] However, due to its high acute toxicity (LD50 ~50 mg/kg), best practice
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dictates managing it with the same rigor as P-listed waste to ensure personnel safety and

regulatory compliance.[1]

Hazard Identification & Technical Properties
Effective disposal requires understanding the physicochemical properties that dictate waste

stream compatibility.

Property Data Disposal Implication

CAS Number 462-08-8 (Unlabeled)

Use parent CAS for waste

profiling if d4 specific is

unavailable.[1]

Molecular Formula

C

H

D

N

Compatible with organic waste

streams.

Physical State Solid (Crystalline)
Dust generation is a primary

inhalation risk during transfer.

Toxicity (Oral) LD50 ~50 mg/kg (Rat)

Fatal if swallowed. Trace

residues in vials are

hazardous.

Water Solubility Soluble
Do not pour down drains. High

aquatic toxicity.

Flash Point >124°C

Not classified as D001

(Ignitable) unless in flammable

solvent.

Waste Segregation & Classification Logic
Proper segregation is the primary self-validating system in waste management. Mixing

incompatible streams creates new hazards; segregating correctly ensures downstream safety.
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RCRA Classification (US Context)
While 4-Aminopyridine is P008, 3-Aminopyridine is not explicitly listed.[1]

Federal Status: Non-listed acute toxic.

Generator Status: Use Generator Knowledge to classify as Hazardous Waste based on

toxicity characteristics.

Recommended Code: If your institution permits, use D001 (if in flammable solvent) or

consolidate with Toxic Organics.

Segregation Workflow
Use the following logic to determine the correct waste container.

3-Aminopyridine-d4
Waste Item Physical State?

Liquid Solution
(e.g., HPLC Waste)Liquid

Pure Solid
(e.g., Expired Standard)

Solid

Empty Vial
(<3% residue)

Residue

Solvent Type?

Solid Toxic Waste
(Double Bagged)Standard Practice

Defaced Glass Waste
(Only if Triple Rinsed)

Triple Rinsed
(Not Recommended)

Organic Waste Stream
(High BTU Incineration)Methanol/AcN

Aqueous Waste Stream
(If <10% Organic)

Water/Buffer

Click to download full resolution via product page

Figure 1: Decision logic for segregating 3-Aminopyridine-d4 waste.[1] Note that while triple-

rinsing allows glass disposal, disposing of the vial as solid toxic waste is safer for high-toxicity

compounds.[1]

Step-by-Step Disposal Protocols
A. Solid Waste (Expired Standards & Spills)
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Objective: Prevent dust inhalation and dermal contact during disposal.

PPE Requirement: Wear double nitrile gloves, safety goggles, and a lab coat.[1] If handling

>100 mg powder, use a fume hood or N95 respirator.[1]

Containment: Do not empty the vial. Keep the substance in its original container.

Secondary Containment: Place the original vial into a clear, sealable plastic bag (Zip-lock).

Labeling: Affix a hazardous waste tag.

Chemical Name: "3-Aminopyridine-d4 (Solid)"[1]

Hazard Checkbox: Toxic.[3][4][5][6][7]

Consolidation: Place the bagged vial into the Solid Toxic/Hazardous Waste Drum.

B. Liquid Waste (HPLC Effluent & Stock Solutions)
Objective: Prevent contamination of municipal water systems.

Identification: Identify the solvent matrix (e.g., Acetonitrile, Methanol).

Segregation:

If solvent is organic (common for 3-AP-d4 stocks): Dispose in Flammable/Organic

Solvents carboy.[1]

If solvent is aqueous (>90% water): Dispose in Aqueous Toxic carboy.

Neutralization:Do not attempt chemical neutralization. Incineration is the required destruction

method.

Rinsing: When cleaning glassware used with 3-AP-d4, collect the first three rinses as

hazardous waste.[1] Only subsequent washes may go to the drain.

C. Empty Containers (The "P-List" Proxy Rule)
Because 3-AP is highly toxic, do not treat empty vials as regular glass trash.[1]
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Protocol: Cap the empty vial. Place it in the Solid Hazardous Waste bin.

Why? Triple rinsing micro-vials is difficult to validate. Disposing of the entire vial eliminates

the risk of trace contamination in the general glass stream.

Emergency Spill Management
In the event of a spill, immediate containment is vital to prevent neurotoxic exposure.

1. ALERT & EVACUATE
Notify nearby personnel

2. DON PPE
Double Gloves, Goggles, N95/Respirator

3. CONTAIN
Cover with spill pad (Liquid)
or damp paper towel (Solid)

4. CLEAN UP
Scoop material -> Waste Bag
Wash surface with soap/water

5. DISPOSE
Label as 'Debris from Toxic Spill'

Click to download full resolution via product page

Figure 2: Emergency workflow for 3-Aminopyridine-d4 spills.[1][4] Speed and respiratory

protection are paramount.

Decontamination Solution: For surface cleaning after solid removal, use a standard laboratory

detergent (e.g., Alconox) and water.[1] 3-Aminopyridine is water-soluble; aggressive oxidizers
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are not necessary for surface decontamination but ensure all wash water is collected as

hazardous waste.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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